Cas no 923843-56-5 (2-(2-Chloroacetamido)-N-(4-fluorophenyl)benzamide)

• Product Name: 2-(2-Chloroacetamido)-N-(4-fluorophenyl)benzamide
• CAS No: 923843-56-5
• MF: C₁₅H₁₂ClFN₂O₂
• MW: 306.719386100769
• CID: 3108827
• PubChem ID: 9391786
• Update Time: 2025-07-14

2-(2-Chloroacetamido)-N-(4-fluorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-[(chloroacetyl)amino]-N-(4-fluorophenyl)benzamide
• 2-[(2-chloroacetyl)amino]-N-(4-fluorophenyl)benzamide
• 2-(2-chloroacetamido)-N-(4-fluorophenyl)benzamide
• CS-0237547
• Z62500599
• 923843-56-5
• EN300-18524
• G18973
• AKOS001261031
• 2-(2-Chloroacetamido)-N-(4-fluorophenyl)benzamide

• Inchi： 1S/C15H12ClFN2O2/c16-9-14(20)19-13-4-2-1-3-12(13)15(21)18-11-7-5-10(17)6-8-11/h1-8H,9H2,(H,18,21)(H,19,20)
• InChI Key： RAORQZBJKXWLQP-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=CC=1C(NC1C=CC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 306.0571335Da
• Monoisotopic Mass: 306.0571335Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-(2-Chloroacetamido)-N-(4-fluorophenyl)benzamide

Professional Introduction to Compound with CAS No. 923843-56-5 and Product Name: 2-(2-Chloroacetamido)-N-(4-fluorophenyl)benzamide

The compound with the CAS number 923843-56-5 and the product name 2-(2-Chloroacetamido)-N-(4-fluorophenyl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of both chloroacetamide and fluorophenyl groups in its molecular structure endows it with distinct chemical reactivity and biological activity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds designed to target various therapeutic areas. Among these, benzamide derivatives have emerged as a prominent class of molecules due to their diverse biological activities. The compound 2-(2-Chloroacetamido)-N-(4-fluorophenyl)benzamide is a prime example of such a derivative, exhibiting promising properties that make it suitable for further investigation. The incorporation of a chloroacetamide moiety into the benzamide backbone introduces additional functionality, which can be exploited for modulating biological pathways. Specifically, the chloroacetamide group is known to participate in hydrogen bonding interactions, enhancing the compound's binding affinity to biological targets.

The fluorine atom in the 4-fluorophenyl group plays a crucial role in modulating the electronic properties of the molecule. Fluoro substitution is a well-documented strategy in medicinal chemistry, often employed to improve metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In the case of 2-(2-Chloroacetamido)-N-(4-fluorophenyl)benzamide, the fluorine atom is positioned strategically to influence both local electronic effects and hydrophobic interactions with biological targets. This dual functionality makes the compound particularly interesting for designing molecules with enhanced selectivity and efficacy.

Recent studies have highlighted the importance of benzamide derivatives in addressing various diseases, including cancer, inflammation, and neurological disorders. The structural features of 2-(2-Chloroacetamido)-N-(4-fluorophenyl)benzamide align well with these therapeutic areas. For instance, benzamides are known to interact with specific enzymes and receptors involved in disease pathogenesis. The chloroacetamide group can serve as a hinge-binding motif, facilitating interactions with key residues in target proteins. Additionally, the fluorophenyl moiety can enhance binding through hydrophobic interactions, contributing to improved drug-like properties.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological agents. The presence of both reactive sites—the chloroacetamide and the fluorophenyl group—allows for further chemical modification, enabling researchers to tailor its properties for specific applications. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds.

The synthesis of 2-(2-Chloroacetamido)-N-(4-fluorophenyl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, condensation reactions, and purification techniques such as column chromatography. Advances in synthetic methodologies have made it possible to produce this compound efficiently on both laboratory and industrial scales, facilitating its use in research and development programs.

In terms of biological activity, preliminary studies suggest that 2-(2-Chloroacetamido)-N-(4-fluorophenyl)benzamide exhibits inhibitory effects on certain enzymes implicated in cancer progression. Specifically, it has shown potential as an inhibitor of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and tumor invasion. By targeting MMPs, this compound could interfere with key processes that contribute to cancer metastasis and angiogenesis. Furthermore, its ability to modulate other signaling pathways may make it useful in treating inflammatory diseases and neurodegenerative disorders.

The pharmacokinetic profile of 2-(2-Chloroacetamido)-N-(4-fluorophenyl)benzamide is another area of interest. Due to its molecular structure, which includes both polar (chloroacetamide) and non-polar (fluorophenyl) regions, this compound is expected to exhibit balanced solubility characteristics. This property is crucial for achieving optimal absorption, distribution, metabolism, excretion (ADME), and toxicity (T) profiles in vivo. Computational modeling studies have been conducted to predict its pharmacokinetic behavior, providing valuable insights into potential dosing regimens and formulation strategies.

Future research directions for 2-(2-Chloroacetamido)-N-(4-fluorophenyl)benzamide include exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide critical information for optimizing its therapeutic potential. Additionally, structure-activity relationship (SAR) studies will be essential for identifying modifications that can enhance its efficacy while minimizing side effects.

The broader implications of this research are significant for drug development efforts worldwide. As our understanding of disease mechanisms continues to evolve, compounds like 2-(2-Chloroacetamido)-N-(4-fluorophenyl)benzamide offer new opportunities for addressing unmet medical needs. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery process and bring novel therapeutics to patients more quickly than ever before.